Cas no 1859-49-0 (N-Benzyl-L-isoleucine)

• Product Name: N-Benzyl-L-isoleucine
• CAS No: 1859-49-0
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• MDL: MFCD00038331
• CID: 137025
• Update Time: 2025-06-14

N-Benzyl-L-isoleucine Chemical and Physical Properties

Names and Identifiers

• L-Isoleucine,N-(phenylmethyl)-
• (2S,3S)-2-(benzylamino)-3-methylpentanoic acid
• Benzyl-L-isoleucine
• Bzl-Ile-OH
• Bzl-N-Me-Ile-OH
• CyclopentanepropanaMide, α-aMino-N-cyclopropyl-, (αS)-
• Isoleucine,N-benzyl-,L-(7CI,8CI)
• N-Benzyl-L-isoleucin
• N-Benzyl-L-isoleucine
• BZ-ILE-OH
• BZO-ILE-OH
• Bzl-L-Ile-OH
• BZL-ISOLEUCINE
• BENZOYL-L-ISOLEUCINE
• Bzl-(2S,3S)-2-amino-3-methylvaleric acid
• N-benzyl-isoleucine
• benzylisoleucine
• GPAVORZIWQTJJQ-JQWIXIFHSA-N
• L-Isoleucine, N-(phenylmethyl)-
• V3971

• MDL： MFCD00038331
• Inchi： 1S/C13H19NO2/c1-3-10(2)12(13(15)16)14-9-11-7-5-4-6-8-11/h4-8,10,12,14H,3,9H2,1-2H3,(H,15,16)/t10-,12-/m0/s1
• InChI Key： GPAVORZIWQTJJQ-JQWIXIFHSA-N
• SMILES： OC([C@H]([C@@H](C)CC)NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 221.14200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 212
• XLogP3: -0.3
• Topological Polar Surface Area: 49.3

Experimental Properties

• PSA: 49.33000
• LogP: 2.66640

Additional information on N-Benzyl-L-isoleucine

Comprehensive Overview of N-Benzyl-L-isoleucine (CAS No. 1859-49-0): Properties, Applications, and Research Insights

N-Benzyl-L-isoleucine (CAS No. 1859-49-0) is a specialized non-proteinogenic amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its benzyl-protected amine group and L-isoleucine backbone, serves as a critical intermediate in peptide synthesis and drug development. Its unique structure enhances stability and bioavailability, making it invaluable for designing peptide-based therapeutics and enzyme inhibitors.

In recent years, the demand for custom amino acid derivatives like N-Benzyl-L-isoleucine has surged due to advancements in targeted drug delivery systems and precision medicine. Researchers frequently search for "N-Benzyl-L-isoleucine solubility," "CAS 1859-49-0 synthesis protocol," or "applications in peptide modification," reflecting its relevance in cutting-edge studies. The compound’s role in modulating protein-protein interactions and improving peptide stability aligns with trends in bioconjugation and biopharmaceutical optimization.

From a chemical perspective, N-Benzyl-L-isoleucine exhibits a molecular weight of 235.33 g/mol and a purity typically exceeding 98%. Its chiral purity (L-configuration) is crucial for maintaining biological activity, a feature highly sought after in asymmetric synthesis. The benzyl group provides steric protection, reducing unwanted side reactions during solid-phase peptide synthesis (SPPS). This property is particularly valuable when synthesizing complex polypeptides or cyclic peptides with therapeutic potential.

The compound’s applications extend to proteomics research, where it aids in studying post-translational modifications and enzyme-substrate specificity. Recent publications highlight its utility in developing peptidomimetics for neurodegenerative disease research, addressing trending queries like "N-Benzyl-L-isoleucine in Alzheimer’s studies." Its compatibility with click chemistry techniques further expands its use in biomarker discovery and diagnostic probe design.

Quality control of CAS 1859-49-0 involves rigorous HPLC analysis and mass spectrometry to ensure batch-to-batch consistency—a critical factor for reproducibility in preclinical trials. Suppliers often provide certificates of analysis (CoA) detailing parameters such as optical rotation and residual solvent levels, addressing common purchaser concerns about "N-Benzyl-L-isoleucine supplier reliability."

Emerging studies explore the compound’s potential in sustainable chemistry, with investigations into green synthesis routes using biocatalysts. This aligns with the growing industry focus on eco-friendly manufacturing—a topic frequently searched alongside "amino acid derivatives environmental impact." Such innovations could reduce reliance on traditional organic solvents while maintaining high enantiomeric excess (ee).

In summary, N-Benzyl-L-isoleucine (CAS No. 1859-49-0) represents a versatile tool for modern biochemical applications, bridging gaps between academic research and industrial drug development. Its optimized physicochemical properties and adaptability to high-throughput screening methodologies position it as a staple in medicinal chemistry pipelines worldwide.